Cas no 21733-03-9 (5-Chloro-1h-1,2,4-Triazole-3-Carboxylic Acid N,N-Diethylethanamine Salt)

• Product Name: 5-Chloro-1h-1,2,4-Triazole-3-Carboxylic Acid N,N-Diethylethanamine Salt
• CAS No: 21733-03-9
• MF: C₃H₂ClN₃O₂
• MW: 147.519878864288
• MDL: MFCD11040183
• CID: 239043
• PubChem ID: 12007254
• Update Time: 2025-04-19

5-Chloro-1h-1,2,4-Triazole-3-Carboxylic Acid N,N-Diethylethanamine Salt Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1H-1,2,4-triazole-3-carboxylic acid
• 1H-1,2,4-Triazole-3-carboxylicacid, 5-chloro-
• 5-Chloro-1H-1,2,4-triazole-3-carboxylic acid N-methylmethanamine
• 1H-1,2,4-TRIAZOLE-3-CARBOXYLIC ACID,5-CHLORO
• 3-chloro-1H-1,2,4-triazole-5-carboxylic acid
• 5-Chloro-2H-1,2,4-triazole-3-carboxylic acid
• DTXSID90475682
• 21733-03-9
• AKOS006307036
• 5-CHLORO-1H-1,2,4-TRIAZOLE-3-CARBOXYLICACID
• SCHEMBL11969830
• FS-5945
• MB09048
• SCHEMBL2941533
• FT-0648488
• AM20090201
• 5-Chloro-4H-1,2,4-triazole-3-carboxylic acid
• AKOS003402979
• DB-066614
• 1H-1,2,4-TRIAZOLE-3-CARBOXYLIC ACID, 5-CHLORO-, N-METHYLMETHANAMINE
• ALBB-016255
• STK522293
• 5-Chloro-1h-1,2,4-Triazole-3-Carboxylic Acid N,N-Diethylethanamine Salt

• MDL： MFCD11040183
• Inchi： 1S/C3H2ClN3O2/c4-3-5-1(2(8)9)6-7-3/h(H,8,9)(H,5,6,7)
• InChI Key： GDCBIQJUSRDOGR-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=O)O)=NN1

Computed Properties

• Exact Mass: 146.98400
• Monoisotopic Mass: 146.9835540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.874
• Boiling Point: 483.7 °C at 760 mmHg
• Flash Point: 246.4 °C
• PSA: 78.87000
• LogP: 0.15630

5-Chloro-1h-1,2,4-Triazole-3-Carboxylic Acid N,N-Diethylethanamine Salt Security Information

• HazardClass：IRRITANT